Cas no 2548983-66-8 (1-Benzyl-4-(5-sulfanylidene-4,5-dihydro-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one)

• Product Name: 1-Benzyl-4-(5-sulfanylidene-4,5-dihydro-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one
• CAS No: 2548983-66-8
• MF: C₁₃H₁₃N₃O₂S
• MW: 275.326221227646
• CID: 5311027
• PubChem ID: 137794395
• Update Time: 2025-07-17

1-Benzyl-4-(5-sulfanylidene-4,5-dihydro-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4,5-Dihydro-5-thioxo-1,3,4-oxadiazol-2-yl)-1-(phenylmethyl)-2-pyrrolidinone
• TOD100698
• AKOS040727583
• 2548983-66-8
• F6782-3877
• 1-benzyl-4-(5-sulfanylidene-4,5-dihydro-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one
• 1-Benzyl-4-(5-sulfanylidene-4,5-dihydro-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one

• Inchi： 1S/C13H13N3O2S/c17-11-6-10(12-14-15-13(19)18-12)8-16(11)7-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,15,19)
• InChI Key： ZGFCRHHGCKMVQW-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CC(N(CC3C=CC=CC=3)C2)=O)O1

Computed Properties

• Exact Mass: 275.07284784g/mol
• Monoisotopic Mass: 275.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 454.9±55.0 °C(Predicted)
• pka: 4.43±0.70(Predicted)

Additional information on 1-Benzyl-4-(5-sulfanylidene-4,5-dihydro-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one

Introduction to 1-Benzyl-4-(5-sulfanylidene-4,5-dihydro-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one (CAS No. 2548983-66-8)

1-Benzyl-4-(5-sulfanylidene-4,5-dihydro-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by its CAS number 2548983-66-8, belongs to a class of heterocyclic derivatives that exhibit promising properties for further exploration in drug discovery and medicinal chemistry. The presence of multiple functional groups, including a benzyl moiety, a sulfanylidene group, and an oxadiazole ring, contributes to its intricate reactivity and biological profile.

The molecular structure of 1-Benzyl-4-(5-sulfanylidene-4,5-dihydro-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one incorporates several key pharmacophoric elements that are widely recognized for their role in modulating biological pathways. The 5-sulfanylidene group and the oxadiazole ring are particularly noteworthy, as they have been extensively studied for their ability to interact with various biological targets. These components are often found in compounds that exhibit antimicrobial, anti-inflammatory, and anticancer properties, making this molecule a compelling candidate for further investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that can serve as scaffolds for drug discovery. The pyrrolidinone core in 1-Benzyl-4-(5-sulfanylidene-4,5-dihydro-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one is one such structural feature that has shown potential in various pharmacological applications. Pyrrolidinone derivatives are known for their versatility in binding to biological receptors and enzymes, which makes them valuable in the design of therapeutic agents. The incorporation of the benzyl group further enhances the compound's complexity and may contribute to its binding affinity and selectivity.

One of the most exciting aspects of studying 1-Benzyl-4-(5-sulfanylidene-4,5-dihydro-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one is its potential application in addressing unmet medical needs. Current research suggests that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in pathological processes. For instance, studies have indicated that derivatives of this class can interfere with the activity of kinases and other signaling molecules that are aberrantly expressed in diseases such as cancer and inflammatory disorders. The precise mechanism of action remains an area of active investigation, but preliminary findings are promising.

The synthesis of 1-Benzyl-4-(5-sulfanylidene-4,5-dihydro-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one presents both challenges and opportunities for synthetic chemists. The complexity of its structure necessitates careful planning and execution to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with relative ease. Techniques such as transition metal-catalyzed reactions and novel cyclization strategies have been instrumental in facilitating the preparation of this compound and its analogs.

In the context of drug development pipelines, 1-Benzyl-4-(5-sulfanylidene-pyrrolidinone core has shown promise as a starting point for generating libraries of compounds with tailored biological activities. By modifying various functional groups within the molecule or exploring different substitution patterns on the heterocyclic rings, researchers can fine-tune the pharmacological properties to optimize efficacy and minimize side effects. This approach aligns well with modern drug discovery strategies that emphasize structure-based design and high-throughput screening.

Recent publications have highlighted the importance of 1-Benzyl-pyrrolidinone derivatives in preclinical studies aimed at identifying novel therapeutic agents. These studies often focus on evaluating the compound's ability to modulate specific pathways or interact with target proteins at the molecular level. For example, one study demonstrated that certain analogs derived from this scaffold exhibit significant inhibitory effects on enzymes implicated in tumor growth and progression, suggesting their potential as anticancer agents. Such findings underscore the importance of continued research into this class of compounds.

The role of computational chemistry has also been instrumental in advancing our understanding of 1-Benzyl-pyrrolidinone derivatives, including those with CAS number 2548983 66 8. Molecular modeling techniques allow researchers to predict how these compounds might interact with biological targets based on their three-dimensional structures. This information can guide experimental design by identifying key residues or binding pockets that need to be optimized for improved activity. Additionally, computational methods can help assess metabolic stability, which is crucial for determining whether a compound will be suitable for further development.

Looking ahead, future research on 1-Benzyl-pyrrolidine derivatives will likely focus on elucidating their mechanism(s) of action more fully, identifying new therapeutic applications, and developing more efficient synthetic routes for producing these compounds at scale. Collaborative efforts between synthetic chemists, biochemists, pharmacologists, and computer scientists will be essential in realizing these goals, as they require expertise across multiple disciplines to fully exploit the potential benefits offered by this class of molecules.

In conclusion, 1-Benzyl-pyrrolidinone derivatives represent an exciting area of research with significant implications for pharmaceutical development.* Their unique structural features,* combined with promising preliminary biological data,* make them compelling candidates for further exploration.* As our understanding*of these compounds grows,* so too does our ability*to harness*their potential*for improving human health.* Continued investment*in both experimental*and computational research*will be key*to unlocking*the full therapeutic promise*of this intriguing chemical class.*